![molecular formula C24H27NO6 B6169284 (2R,3S)-4-(tert-butoxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methyl-4-oxobutanoic acid CAS No. 2488524-08-7](/img/no-structure.png)
(2R,3S)-4-(tert-butoxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methyl-4-oxobutanoic acid
Overview
Description
This compound is a complex organic molecule that contains several functional groups, including a carboxylic acid, an amide, and an ether. The presence of the fluorenylmethyloxycarbonyl (Fmoc) group suggests that this compound may be used in peptide synthesis .
Synthesis Analysis
While the exact synthesis of this compound is not available, the Fmoc group is typically introduced to amino acids through a reaction with Fmoc-Cl in the presence of a base . The tert-butoxy group could potentially be introduced through a reaction with tert-butanol.Chemical Reactions Analysis
Again, while specific reactions involving this compound are not available, the presence of the Fmoc group suggests that it could be involved in peptide synthesis reactions. The Fmoc group is typically removed under basic conditions, allowing for the coupling of amino acids .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2R,3S)-4-(tert-butoxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methyl-4-oxobutanoic acid involves the protection of the amine group, followed by the introduction of the fluorenylmethoxycarbonyl (Fmoc) group. The tert-butoxy group is then introduced, followed by the deprotection of the Fmoc group and the final deprotection of the amine group.", "Starting Materials": [ "L-alanine", "9H-fluorene-9-methanol", "tert-butyl bromoacetate", "diisopropylethylamine (DIPEA)", "N,N-dimethylformamide (DMF)", "trifluoroacetic acid (TFA)", "acetic anhydride", "sodium bicarbonate (NaHCO3)", "ethyl acetate", "sodium chloride (NaCl)", "magnesium sulfate (MgSO4)" ], "Reaction": [ "Protection of the amine group of L-alanine with acetic anhydride", "Introduction of the Fmoc group using Fmoc-Cl and DIPEA in DMF", "Introduction of the tert-butoxy group using tert-butyl bromoacetate and DIPEA in DMF", "Deprotection of the Fmoc group using TFA in DMF", "Deprotection of the amine group using NaHCO3 and TFA in DMF", "Purification of the product using ethyl acetate and NaCl", "Drying of the product using MgSO4" ] } | |
CAS RN |
2488524-08-7 |
Product Name |
(2R,3S)-4-(tert-butoxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methyl-4-oxobutanoic acid |
Molecular Formula |
C24H27NO6 |
Molecular Weight |
425.5 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
